N-benzyl-1-(cyclohexylmethyl)-6-oxo-3-piperidinecarboxamide

• IUPAC Name: N-benzyl-1-(cyclohexylmethyl)-6-oxopiperidine-3-carboxamide
• InChI: InChI=1S/C20H28N2O2/c23-19-12-11-18(15-22(19)14-17-9-5-2-6-10-17)20(24)21-13-16-7-3-1-4-8-16/h1,3-4,7-8,17-18H,2,5-6,9-15H2,(H,21,24)
• InChI Key: KTSUNNGTLXYAJU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CN2CC(CCC2=O)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C20H28N2O2
• Molecular Weight: 328.4 g/mol

Description

N-benzyl-1-(cyclohexylmethyl)-6-oxo-3-piperidinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, pharmacology, and organic chemistry. This compound is also known as CX-717 and has been extensively studied for its cognitive-enhancing effects and potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-benzyl-1-(cyclohexylmethyl)-6-oxo-3-piperidinecarboxamide is not fully understood, but it is believed to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor (nAChR). This receptor is involved in various cognitive processes such as learning and memory, and its modulation by CX-717 can enhance its activity and improve cognitive function.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. It has been shown to increase the release of neurotransmitters such as acetylcholine and glutamate, which are involved in cognitive processes. It also increases cerebral blood flow, which can improve brain function and cognitive performance.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-1-(cyclohexylmethyl)-6-oxo-3-piperidinecarboxamide in lab experiments is its cognitive-enhancing effects, which can improve the accuracy and reliability of experimental results. However, one of the limitations is its potential toxicity and side effects, which can affect the validity of experimental results.

Future Directions

There are several future directions for the research on N-benzyl-1-(cyclohexylmethyl)-6-oxo-3-piperidinecarboxamide. One of the potential areas of research is its therapeutic applications in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. Another area of research is the development of more potent and selective allosteric modulators of the α7 nAChR, which can have better therapeutic potential and fewer side effects. Additionally, the use of CX-717 in combination with other cognitive-enhancing compounds can also be explored to improve its efficacy and safety.

Synthesis Methods

The synthesis of N-benzyl-1-(cyclohexylmethyl)-6-oxo-3-piperidinecarboxamide is a complex process that involves multiple steps. The most commonly used method for synthesizing CX-717 is the reaction between benzylamine and cyclohexylmethylamine followed by the addition of piperidine-3,6-dione. The reaction mixture is then heated and stirred for several hours, and the resulting product is purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

N-benzyl-1-(cyclohexylmethyl)-6-oxo-3-piperidinecarboxamide has been extensively studied for its cognitive-enhancing effects and potential therapeutic applications. Several studies have shown that CX-717 can improve memory, attention, and learning in both animals and humans. It has also been shown to have potential therapeutic applications in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia.